Cas no 2138426-75-0 (8-Ethylpyrido[4,3-d]pyrimidin-5-ol)

• Product Name: 8-Ethylpyrido[4,3-d]pyrimidin-5-ol
• CAS No: 2138426-75-0
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 5937059
• PubChem ID: 165896506
• Update Time: 2025-09-27

8-Ethylpyrido[4,3-d]pyrimidin-5-ol Chemical and Physical Properties

Names and Identifiers

• 2138426-75-0
• 8-ethylpyrido[4,3-d]pyrimidin-5-ol
• EN300-726600
• 8-Ethylpyrido[4,3-d]pyrimidin-5-ol

• Inchi： 1S/C9H9N3O/c1-2-6-3-11-9(13)7-4-10-5-12-8(6)7/h3-5H,2H2,1H3,(H,11,13)
• InChI Key： PGKBCOVGULIWBY-UHFFFAOYSA-N
• SMILES： O=C1C2C=NC=NC=2C(=CN1)CC

Computed Properties

• Exact Mass: 175.074561919g/mol
• Monoisotopic Mass: 175.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 54.9Ų

Additional information on 8-Ethylpyrido[4,3-d]pyrimidin-5-ol

Introduction to 8-Ethylpyrido[4,3-d]pyrimidin-5-ol (CAS No. 2138426-75-0) and Its Emerging Applications in Chemical Biology

8-Ethylpyrido[4,3-d]pyrimidin-5-ol, identified by its Chemical Abstracts Service (CAS) number 2138426-75-0, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This bicyclic molecule belongs to the pyrido[4,3-d]pyrimidine scaffold, a class of compounds known for their diverse biological activities. The presence of an ethyl group at the 8-position and a hydroxyl group at the 5-position introduces specific functional characteristics that make this compound a promising candidate for further investigation in drug discovery and molecular research.

The structural framework of 8-Ethylpyrido[4,3-d]pyrimidin-5-ol consists of two fused rings: a pyridine ring and a pyrimidine ring, connected at the 4 and 3 positions, respectively. This arrangement creates a rigid scaffold that can interact with biological targets in a highly specific manner. The hydroxyl group at the 5-position serves as a potential site for hydrogen bonding or other forms of molecular interaction, while the ethyl group at the 8-position can influence the compound's solubility and metabolic stability. These structural features make it an attractive molecule for designing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrido[4,3-d]pyrimidine derivatives. These compounds have shown promise in various preclinical studies as inhibitors of kinases and other enzymes involved in cancer progression. For instance, related scaffolds have been investigated for their ability to disrupt signaling pathways such as MAPK and PI3K/AKT, which are frequently dysregulated in tumor cells. The hydroxyl group at position 5 in 8-Ethylpyrido[4,3-d]pyrimidin-5-ol may play a crucial role in modulating the binding affinity to these targets by forming hydrogen bonds or participating in hydrophobic interactions.

One of the most compelling aspects of 8-Ethylpyrido[4,3-d]pyrimidin-5-ol is its potential as a lead compound for developing small-molecule inhibitors with therapeutic applications. Researchers have been particularly interested in its ability to interact with protein kinases, which are critical mediators of cellular processes and are often implicated in diseases such as cancer. The ethyl group at position 8 may contribute to the compound's binding efficacy by occupying specific pockets or cavities on the target protein. Additionally, the overall shape and electronic properties of the molecule can be fine-tuned through structural modifications to enhance its pharmacokinetic profile.

The synthesis of 8-Ethylpyrido[4,3-d]pyrimidin-5-ol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the core heterocyclic structure efficiently. The introduction of the hydroxyl group at position 5 is typically achieved through oxidation or hydrolysis reactions, while the ethyl group at position 8 can be incorporated via alkylation reactions. These synthetic strategies highlight the compound's feasibility for large-scale production and further derivatization.

Recent studies have begun to explore the biological activity of 8-Ethylpyrido[4,3-d]pyrimidin-5-ol by evaluating its interactions with various cellular targets. In vitro assays have demonstrated that this compound exhibits inhibitory effects on certain kinases, suggesting its potential as an anti-cancer agent. Furthermore, preliminary pharmacokinetic studies indicate that it possesses favorable properties such as good solubility and moderate metabolic stability, which are essential for drug candidates entering clinical development. These findings underscore the importance of 8-Ethylpyrido[4,3-d]pyrimidin-5-ol as a valuable scaffold for designing next-generation therapeutics.

The versatility of 8-Ethylpyrido[4,3-d]pyrimidin-5-ol extends beyond its applications in oncology research. Its unique structural features make it a suitable candidate for investigating novel mechanisms of action in other disease areas, such as inflammation and neurodegenerative disorders. For example, researchers have hypothesized that this compound might interfere with inflammatory pathways by modulating key enzymes like COX-2 or NF-κB. Such investigations could open up new avenues for therapeutic intervention and provide insights into disease pathogenesis.

The development of computational tools has further accelerated the exploration of 8-Ethylpyrido[4,3-d]pyrimidin-5-ol's potential applications. Molecular docking simulations have been used to predict how this compound interacts with target proteins at an atomic level. These simulations help identify key binding residues and provide rational guidance for optimizing its structure to enhance potency and selectivity. By integrating experimental data with computational modeling, scientists can more efficiently design derivatives with improved pharmacological profiles.

The future prospects for 8-Ethylpyrido[4,3-d]pyrimidin-5-ol are promising given its unique structural attributes and demonstrated biological activity. Ongoing research aims to elucidate its mechanism of action through detailed biochemical studies and animal models. Additionally, efforts are underway to develop novel synthetic routes that improve yield and scalability while reducing environmental impact—a critical consideration in modern drug discovery practices.

In conclusion,8-Ethylpyrido[4,3-d]pyrimidin-5-ol (CAS No. 2138426-75-0) represents a significant advancement in chemical biology research due to its multifaceted pharmacological potential. Its structural features enable interactions with key biological targets involved in cancer and other diseases, making it an invaluable tool for developing innovative therapeutic strategies, As research continues, this compound is expected to play an increasingly important role in shaping future treatments across multiple medical disciplines.